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Compound of Interest

Compound Name:
Methyl 4-(piperidin-4-yl)benzoate

hydrochloride

CAS No.: 936130-82-4

Cat. No.: B1416697

Get Quote

The Piperidine Scaffold—a six-membered nitrogen-containing heterocycle—remains one of the

most ubiquitous "privileged structures" in modern pharmacopoeia, appearing in over 70 FDA-

approved drugs. From the classic opioid fentanyl to the recent USP1 inhibitor TNG348, the

piperidine ring offers a unique balance of conformational flexibility, basicity for hydrogen

bonding, and vectors for 3D-diversification.

This technical guide synthesizes the latest advancements in piperidine discovery, focusing on

the 2024 breakthrough in "3D-Electrophilic Aromatic Substitution" (3D-EAS) logic and

strategies to mitigate the notorious hERG liability.

PART 1: The Piperidine Advantage & The hERG
Liability
The Privileged Scaffold
The piperidine ring is not merely a linker; it is a functional pharmacophore. Its chair

conformation allows substituents to adopt defined axial or equatorial orientations, enabling
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precise "lock-and-key" interactions with GPCRs and kinases.

pKa Modulation: The secondary amine (pKa ~11) is often alkylated to form a tertiary amine

(pKa ~9-10), which is protonated at physiological pH. This cation-π interaction is critical for

binding to aspartate residues in GPCR binding pockets (e.g., the orthosteric site of

muscarinic or opioid receptors).

The "Magic Methyl" Effect: Introduction of a methyl group at the C2 or C3 position can

drastically alter potency by restricting conformational freedom (A-value ~1.7 kcal/mol for

methyl) and desolvating the hydrophobic pocket.

The hERG Liability: A Structural Trap
The primary failure mode for piperidine-containing leads is cardiotoxicity via inhibition of the

hERG (Kv11.1) potassium channel.

Mechanism: The hERG pharmacophore typically requires a basic nitrogen (protonated) and

two hydrophobic aromatic wings (the "trapping" model). Piperidines often fit this perfectly.

Mitigation Strategies:

Zwitterion Strategy: Introduce a carboxylate or bioisostere to neutralize the net charge

while maintaining the specific interaction.

Lipophilicity Reduction (LogD): Lowering cLogP below 3.0 often reduces hERG affinity.

Steric Shielding: Introducing a substituent (e.g., -F, -Me) alpha to the nitrogen can

sterically disrupt the interaction with the hERG pore's Tyr652 and Phe656 residues.

Case Study: TNG348 (USP1 Inhibitor) In the development of TNG348 (a USP1 inhibitor for

BRCA-mutant cancers), researchers utilized an allosteric design.[1][2][3] By carefully balancing

the lipophilicity and positioning of the piperidine ring within the binding pocket, they achieved

high selectivity without the catastrophic hERG inhibition often seen in earlier generations of

DNA damage response inhibitors.

PART 2: The Synthetic Revolution (2024-2025)
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Traditionally, substituted piperidines were made by reducing substituted pyridines—a method

that limits chemical space to "flat" starting materials. A paradigm shift occurred in late 2024 with

the introduction of Biocatalytic C-H Oxidation coupled with Radical Cross-Coupling.[4][5][6][7]

The "3D-EAS" Logic
Published in Science (Dec 2024) by the Scripps/Rice team (Renata, Kawamata, Baran), this

method treats the saturated piperidine ring like an aromatic ring.

Step 1 (Biocatalysis): An enzyme (P450 variant) selectively hydroxylates a specific C-H bond

on the piperidine ring (e.g., C3 or C4), installing a handle with perfect regio- and

stereocontrol.

Step 2 (Radical Cross-Coupling): The hydroxyl group is converted to an active ester or

oxalate, which then undergoes Ni-catalyzed radical cross-coupling to install aryl or alkyl

groups.

This allows for the "modular" construction of complex 3D piperidines from cheap, simple

starting materials, bypassing 10+ step de novo syntheses.

Visualization: The 3D-EAS Workflow

Simple Piperidine
(Cheap Starting Material)

Biocatalytic C-H Oxidation
(P450 Enzyme)

 Regioselective Chiral Hydroxy-Piperidine
(Stereodefined Handle)

 100% ee/dr Radical Cross-Coupling
(Ni-Electrocatalysis)

 Activation Complex 3D-Piperidine
(Drug Candidate)

 C-C Bond Formation

Click to download full resolution via product page

Caption: The "3D-EAS" workflow (2024) mimics electrophilic aromatic substitution on saturated

rings.

PART 3: Technical Protocols
Protocol A: Pd-Catalyzed C-H Arylation of Piperidines
For laboratories without access to the specific P450 library required for the biocatalytic method,

Pd-catalyzed C-H activation using a directing group (DG) is the industry standard for

functionalizing the C3 position.
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Objective: Install an aryl group at the C3 position of a piperidine ring.

Materials:

Substrate: N-Pivaloyl-piperidine or N-(2-pyridyl)-piperidine (Directing Group is critical).

Catalyst: Pd(OAc)₂ (10 mol%).

Ligand: Mono-N-protected amino acid (MPAA) ligands (e.g., Ac-Gly-OH) can accelerate the

reaction, though some protocols are ligand-free.

Oxidant/Base: Ag₂CO₃ (2.0 equiv) or AgOAc.

Coupling Partner: Aryl Iodide (Ar-I) (2-3 equiv).

Solvent: HFIP (Hexafluoroisopropanol) or t-Amyl Alcohol.

Step-by-Step Methodology:

Preparation: In a glovebox or under N₂, charge a 10 mL sealed tube with Pd(OAc)₂ (0.05

mmol), Ag₂CO₃ (1.0 mmol), and the piperidine substrate (0.5 mmol).

Addition: Add the Aryl Iodide (1.5 mmol) and solvent (2.0 mL). If using a carboxylic acid

additive (e.g., PivOH), add it now (30 mol%).[8]

Reaction: Seal the tube and heat to 80–110 °C for 12–24 hours. Note: HFIP allows for lower

temperatures due to its H-bond donating ability which stabilizes the transition state.

Workup: Cool to room temperature. Dilute with EtOAc and filter through a pad of Celite to

remove silver salts.

Purification: Concentrate the filtrate and purify via flash column chromatography

(Hexane/EtOAc gradient).

DG Removal (Optional): If the directing group is auxiliary (e.g., aminoquinoline), remove it

via hydrolysis (NaOH/EtOH) or reduction (SmI₂/THF) depending on the specific DG used.

Protocol B: hERG Mitigation Workflow
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This logic gate ensures safety is built into the design phase.

Piperidine Lead
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No
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Caption: Decision tree for mitigating hERG liability in piperidine-based drug candidates.
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PART 4: Comparative Analysis of Synthetic Methods

Feature
Traditional
Hydrogenation

Pd-Catalyzed C-H
Activation

Biocatalytic +
Radical Coupling
(2024)

Starting Material
Substituted Pyridines

(Flat)

Pre-formed

Piperidines
Simple Piperidines

Stereocontrol Cis-selective (mostly)
Directed (Trans/Cis

varies)
Enzymatic (Perfect)

Scope
Limited by pyridine

availability

C3/C4 Arylation

dominant

Modular

(Alkyl/Aryl/Heteroaryl)

Scalability
High (Industrial

standard)

Moderate (Silver salts

expensive)

High (Enzymes are

renewable)

Key Limitation
Hard to access 3D

diversity

Requires Directing

Group

Requires specific

enzyme library
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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